![molecular formula C18H16FN5O B6266439 2-fluoro-5-{6-[(oxan-4-yl)amino]imidazo[1,2-b]pyridazin-3-yl}benzonitrile CAS No. 1012345-34-4](/img/no-structure.png)
2-fluoro-5-{6-[(oxan-4-yl)amino]imidazo[1,2-b]pyridazin-3-yl}benzonitrile
Description
This compound is a TAK1 kinase inhibitor . It has been found to have excellent activities against multiple myeloma . The compound is available for pharmaceutical testing .
Molecular Structure Analysis
The molecular formula of the compound is C18H16FN5O . Its molecular weight is 337.35 . Detailed structural analysis can be performed using techniques such as NMR, HPLC, LC-MS, and UPLC .Physical And Chemical Properties Analysis
The compound has a molecular weight of 337.35 . Other physical and chemical properties such as boiling point and storage conditions are not specified in the available resources .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-fluoro-5-{6-[(oxan-4-yl)amino]imidazo[1,2-b]pyridazin-3-yl}benzonitrile involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 6-aminoimidazo[1,2-b]pyridazine-3-carbonitrile, which is synthesized from 2-fluoro-5-nitrobenzonitrile and 6-amino-3-chloropyridazine. The second intermediate is 6-(oxan-4-ylamino)imidazo[1,2-b]pyridazine-3-carbonitrile, which is synthesized from 6-aminoimidazo[1,2-b]pyridazine-3-carbonitrile and oxan-4-amine. These two intermediates are then coupled to form the final product.", "Starting Materials": [ "2-fluoro-5-nitrobenzonitrile", "6-amino-3-chloropyridazine", "oxan-4-amine" ], "Reaction": [ "Step 1: Synthesis of 6-aminoimidazo[1,2-b]pyridazine-3-carbonitrile", "React 2-fluoro-5-nitrobenzonitrile with 6-amino-3-chloropyridazine in the presence of a reducing agent such as tin(II) chloride or iron powder to yield 2-fluoro-5-{6-nitroimidazo[1,2-b]pyridazin-3-yl}benzonitrile.", "Reduce the nitro group using a reducing agent such as iron powder or tin(II) chloride to yield 6-aminoimidazo[1,2-b]pyridazine-3-carbonitrile.", "Step 2: Synthesis of 6-(oxan-4-ylamino)imidazo[1,2-b]pyridazine-3-carbonitrile", "React 6-aminoimidazo[1,2-b]pyridazine-3-carbonitrile with oxan-4-amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to yield 6-(oxan-4-ylamino)imidazo[1,2-b]pyridazine-3-carbonitrile.", "Step 3: Coupling of intermediates to form the final product", "React 6-(oxan-4-ylamino)imidazo[1,2-b]pyridazine-3-carbonitrile with 2-fluoro-5-{6-nitroimidazo[1,2-b]pyridazin-3-yl}benzonitrile in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to yield 2-fluoro-5-{6-[(oxan-4-yl)amino]imidazo[1,2-b]pyridazin-3-yl}benzonitrile." ] } | |
CAS RN |
1012345-34-4 |
Molecular Formula |
C18H16FN5O |
Molecular Weight |
337.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
